Cas no 545380-35-6 (6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline)

• Product Name: 6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline
• CAS No: 545380-35-6
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 1062315
• PubChem ID: 71751066
• Update Time: 2025-05-19

6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline
• 6-NITRO-4-(4-PHENOXYPHENYLETHYLAMINO)QUINAZOLINE,YELLOW SOLID
• 6-nitro-N-[2-(4-phenoxyphenyl)ethyl]quinazolin-4-amine
• 545380-35-6
• DB-318153
• 6-Nitro-N-(4-phenoxyphenethyl)quinazolin-4-amine
• DTXSID00858189

• Inchi： 1S/C22H18N4O3/c27-26(28)17-8-11-21-20(14-17)22(25-15-24-21)23-13-12-16-6-9-19(10-7-16)29-18-4-2-1-3-5-18/h1-11,14-15H,12-13H2,(H,23,24,25)
• InChI Key： UFAXMTYCHLXRRB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)CCNC1C2C=C(C=CC=2N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 386.13800
• Monoisotopic Mass: 386.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 96.09000
• LogP: 4.93000

Additional information on 6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline

Professional Introduction to 6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline (CAS No. 545380-35-6)

6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline, identified by its CAS number 545380-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, a heterocyclic aromatic structure known for its diverse biological activities and potential therapeutic applications. The presence of a nitro group and an amine-substituted phenyl ethyl chain in its molecular framework imparts unique chemical properties that make it a subject of intense study and interest.

The< strong>nitro group in the quinazoline core is a key functional moiety that influences the electronic properties and reactivity of the molecule. Nitro compounds are well-documented for their role in various biochemical pathways and have been explored in the development of pharmaceuticals targeting inflammation, cancer, and infectious diseases. The electron-withdrawing nature of the nitro group can modulate the reactivity of adjacent functional groups, making it a strategic element in drug design.

Complementing the nitro group, the< strong>4-phenoxyphenylethylamino substituent adds another layer of complexity to the molecular structure. This bulky amine side chain not only influences the solubility and pharmacokinetic behavior of the compound but also provides a scaffold for further derivatization. The phenoxyphenyl moiety, with its aromatic rings, can interact with biological targets through π-π stacking and hydrophobic interactions, enhancing binding affinity and selectivity.

In recent years, quinazoline derivatives have been extensively investigated for their potential as kinase inhibitors, particularly in the context of cancer therapy. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. The< strong>6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline structure presents an attractive candidate for developing novel kinase inhibitors due to its ability to disrupt aberrant signaling networks.

Current research has highlighted the< strong>anticancer potential of this compound class. Studies have demonstrated that certain quinazoline derivatives can selectively inhibit specific kinases involved in tumor proliferation, such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase). The nitro group in< strong>6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline has been shown to enhance binding affinity to these targets by optimizing hydrogen bonding interactions and electrostatic complementarity.

Beyond oncology, quinazoline derivatives have shown promise in addressing other therapeutic areas. For instance, some members of this class have exhibited< strong>antimicrobial properties, making them valuable candidates for developing new antibiotics against drug-resistant pathogens. The unique structural features of these compounds allow them to interfere with bacterial cell wall synthesis or DNA replication, offering alternative mechanisms of action.

The< strong>Molecular Modeling and computational studies have been instrumental in understanding the binding mode of< strong>6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline with biological targets. These simulations have revealed that the nitro group and amine side chain engage in critical interactions with key residues in the active site of kinases, suggesting high binding affinity. Additionally, computational analyses have predicted favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

In vitro experiments have corroborated these findings by demonstrating potent inhibitory activity of< strong>6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline against various kinases. These results have prompted further investigation into its efficacy in preclinical models. Animal studies have shown that this compound can effectively inhibit tumor growth while maintaining acceptable safety profiles. The combination of preclinical data with computational insights has strengthened its position as a promising lead compound for drug development.

The< strong>Synthetic Chemistry aspects of quinazoline derivatives remain an active area of research. Efficient synthetic routes are essential for producing these compounds on a scalable basis for both preclinical testing and potential clinical use. Advances in synthetic methodologies have enabled the introduction of diverse functional groups into the quinazoline core while maintaining high yields and purity. These advancements are crucial for optimizing lead compounds like< strong>6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility or rapid metabolism. However, modifications to the< strong>molecular structure, including adjustments to the nitro group or amine side chain, can mitigate these issues. For example, replacing the nitro group with an amino group may enhance solubility while retaining biological activity. Such structural modifications are guided by both experimental data and computational predictions.

The future direction of research on< strong>6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline includes exploring its mechanism of action at a deeper level. Understanding how this compound interacts with biological targets at the atomic level can provide insights into its therapeutic effects and potential side effects. Additionally, investigating its interactions with other cellular components may reveal additional mechanisms by which it exerts its effects.

In conclusion,< strong>6-Nitro-4-(4-phenoxyphenylethylamino)quinazoline (CAS No. 545380-35-6) represents a significant advancement in pharmaceutical chemistry with promising applications in oncology and other therapeutic areas. Its unique molecular structure, characterized by a nitro group and an amine-substituted phenyl ethyl chain, makes it a versatile scaffold for drug design. Ongoing research continues to uncover new possibilities for this compound, reinforcing its potential as a valuable therapeutic agent.